3-Amino-1-(4-methoxyindolin-1-yl)propan-1-one
Overview
Description
Scientific Research Applications
Neuroprotective Agent for Ischemic Stroke
This compound has been evaluated as a multifunctional neuroprotective agent in the treatment of ischemic stroke. Studies have shown that derivatives of this compound can protect against oxidative stress-induced cell death and reduce inflammation, which are critical factors in stroke management .
Antioxidant and Anti-inflammatory Applications
Derivatives of 3-Amino-1-(4-methoxyindolin-1-yl)propan-1-one have been synthesized and assessed for their antioxidant and anti-inflammatory properties. These compounds have potential applications in treating diseases where oxidative stress and inflammation play a key role .
Anti-Cancer Activity
Research has indicated that certain indoline derivatives, which include the core structure of this compound, exhibit anti-cancer activity. They have been tested against various cancer cell lines, showing promise as therapeutic agents in oncology .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a building block for creating molecules with potential therapeutic effects. Its derivatives have been incorporated into drugs that target a range of diseases, showcasing its versatility in drug design and synthesis .
Material Science
The compound’s derivatives have found applications in material science, particularly in the development of new materials with specific properties like enhanced durability or specialized conductivity .
Analytical Chemistry
In analytical chemistry, 3-Amino-1-(4-methoxyindolin-1-yl)propan-1-one and its derivatives can be used as standards or reagents in various chemical analyses to understand biological mechanisms or disease pathology .
Mechanism of Action
Target of Action
Related indoline derivatives have been shown to exhibit binding affinity to n-methyl-d-aspartic acid receptors 2b (nmda-glun2b), which play a crucial role in neuronal communication .
Mode of Action
It’s worth noting that related indoline derivatives have been shown to exert neuroprotective effects, potentially through their interaction with nmda-glun2b receptors .
Biochemical Pathways
Related compounds have been shown to protect against oxidative stress and inflammation, suggesting a potential role in these pathways .
Action Environment
It’s worth noting that the efficacy of related compounds can be influenced by factors such as oxidative stress and inflammation .
properties
IUPAC Name |
3-amino-1-(4-methoxy-2,3-dihydroindol-1-yl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-16-11-4-2-3-10-9(11)6-8-14(10)12(15)5-7-13/h2-4H,5-8,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZAGKVRFLIXZNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1CCN2C(=O)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-(4-methoxyindolin-1-yl)propan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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